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Abstract

This technical guide provides a comprehensive overview of butyl glycolate (CAS 7397-62-8),
an organic ester with significant applications across various industries, including its emerging
role as a chemical intermediate in pharmaceutical synthesis. This document collates critical
data on its physicochemical properties, detailed experimental protocols for its synthesis,
purification, and analysis, and an examination of its metabolic fate. Particular emphasis is
placed on providing researchers and drug development professionals with the foundational
knowledge required for its effective application and further investigation.

Chemical and Physical Properties

Butyl glycolate, also known as butyl 2-hydroxyacetate, is a colorless to pale yellow liquid
characterized by a mild, pleasant ester-like odor.[1] It is an ester of n-butanol and glycolic acid.
[2] Its low volatility and high boiling point make it a valuable solvent in various formulations.[2]

Table 1: General and Physical Properties of Butyl
Glycolate
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Property Value Reference(s)
CAS Number 7397-62-8 [1]
Molecular Formula CeH1203 [1]
Molecular Weight 132.16 g/mol [3]
Appearance Colorless to pale yellow liquid [1]
Odor Mild, pleasant, ester-like [1]
Boiling Point 187-190 °C [4]
Density 1.019 g/mL at 20 °C [3]
Flash Point 74 °C (closed cup) [3]

Vapor Pressure

1.3 hPa at 20 °C

[5]

Water Solubility

Soluble

[1]

logP (Octanol/Water Partition

Coefficient)

0.7

[6]

Table 2: Chemical Identifiers of Butyl Glycolate

Identifier Value Reference(s)

IUPAC Name butyl 2-hydroxyacetate [6]
INChl=1S/C6H1203/c1-2-3-4-

InChl [6]
9-6(8)5-7/h7H,2-5H2,1H3
VFGRALUHHHDIQI-

InChliKey [6]
UHFFFAOYSA-N

SMILES CCCCOC(=0)CO [6]
Butyl 2-hydroxyacetate, Butyl
Glycollate, Butyl

Synonyms [1]

Hydroxyacetate, Glycolic acid

butyl ester, Polysolvan O
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Experimental Protocols

This section provides detailed methodologies for the synthesis, purification, and analysis of
butyl glycolate, designed to be reproducible in a laboratory setting.

Synthesis of Butyl Glycolate via Fischer-Speier
Esterification

The most common method for synthesizing butyl glycolate is the Fischer-Speier esterification
of glycolic acid with n-butanol, using an acid catalyst.[7]

Materials:

e Glycolic acid (1.0 mol)

e n-Butanol (3.0 mol, excess)

o Concentrated sulfuric acid (catalyst)

e Benzene or Toluene (for azeotropic removal of water)
e Round-bottom flask

o Dean-Stark apparatus

e Reflux condenser

e Heating mantle

Magnetic stirrer and stir bar
Procedure:

» To a round-bottom flask equipped with a magnetic stir bar, add glycolic acid and an excess of
n-butanol.

e Add a catalytic amount of concentrated sulfuric acid.
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o Add benzene or toluene to the flask to act as an azeotropic agent for water removal.

o Assemble the Dean-Stark apparatus and a reflux condenser on top of the round-bottom
flask.

e Heat the mixture to reflux with continuous stirring. The water produced during the
esterification will be collected in the Dean-Stark trap.

» Continue the reaction until no more water is collected in the trap, indicating the completion of
the reaction.

» Allow the reaction mixture to cool to room temperature.

e The crude butyl glycolate can then be purified as described in the following section.

Purification by Fractional Distillation

Purification of the crude butyl glycolate is typically achieved by fractional distillation to remove
unreacted starting materials and the azeotropic solvent.[7]

Apparatus:

« Distillation flask

e Fractionating column (e.g., Vigreux column)
o Condenser

e Receiving flask

e Heating mantle

e Thermometer

Procedure:

o Transfer the cooled reaction mixture to a distillation flask.
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o Set up the fractional distillation apparatus. Ensure the thermometer bulb is positioned
correctly to accurately measure the temperature of the vapor.

o Slowly heat the mixture. The lower-boiling components (azeotropic solvent and excess n-
butanol) will distill first.

» Monitor the temperature at the head of the column. A sharp increase in temperature will
indicate that the desired product, butyl glycolate, is beginning to distill.

» Collect the fraction that distills at the boiling point of butyl glycolate (approximately 187-190
°C) in a clean receiving flask.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

GC-MS is a powerful technique for the identification and purity assessment of butyl glycolate.

[2]
Instrumentation and Conditions (General):
o Gas Chromatograph: Equipped with a capillary column suitable for polar analytes.
e Column: A DB-5MS or similar non-polar to mid-polar column is often suitable.
o Carrier Gas: Helium at a constant flow rate.
¢ Injection Mode: Split injection.
e Temperature Program:
o Initial oven temperature: 40-60 °C, hold for a few minutes.

o Ramp: Increase the temperature at a rate of 10-15 °C/min to a final temperature of 250-
300 °C.

o Final hold: Maintain the final temperature for several minutes.

e Mass Spectrometer:
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o lonization Mode: Electron lonization (El) at 70 eV.
o Mass Range: Scan from m/z 35 to 350.
Sample Preparation:

» Dilute the butyl glycolate sample in a suitable solvent, such as dichloromethane or ethyl
acetate, to an appropriate concentration for GC-MS analysis.

Data Analysis:

e The retention time of the peak corresponding to butyl glycolate can be used for
identification by comparison with a standard.

e The mass spectrum of the peak should be compared with a reference spectrum for
confirmation. The fragmentation pattern will provide a unique fingerprint for the molecule.

Signaling Pathways and Metabolism

The primary metabolic pathway for butyl glycolate in biological systems is enzymatic
hydrolysis.[7] This reaction is catalyzed by non-specific esterases that are widely distributed in
the body.[7]

Upon exposure, the ester bond of butyl glycolate is rapidly cleaved, yielding its constituent
alcohol and acid: n-butanol and glycolic acid.[7] The biological effects and potential toxicity of
butyl glycolate are largely attributable to these metabolites.[7]

Role in Drug Development

Butyl glycolate serves as a versatile building block in organic synthesis. Its bifunctional
nature, containing both a hydroxyl and an ester group, allows for a variety of chemical
transformations. A notable application in the context of drug development is its use as an
intermediate in the synthesis of the anticancer agent harringtonine.[5] In this complex
synthesis, the glycolate moiety is incorporated into the side chain of the final active
pharmaceutical ingredient.[5]

Visualizations
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Diagram 1: Synthesis of Butyl Glycolate via Fischer-
Speier Esterification
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Caption: Fischer-Speier esterification of glycolic acid and n-butanol.

Diagram 2: Metabolic Pathway of Butyl Glycolate
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Caption: Enzymatic hydrolysis of butyl glycolate in biological systems.

Conclusion

Butyl glycolate (CAS 7397-62-8) is a well-characterized chemical with established
applications and a growing potential in pharmaceutical synthesis. This guide has provided a
detailed repository of its properties, experimental protocols, and metabolic fate to aid
researchers and drug development professionals in their work with this compound. The
provided data and methodologies offer a solid foundation for future research and development
activities involving butyl glycolate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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